Cas no 2110313-29-4 (4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid)

• Product Name: 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid
• CAS No: 2110313-29-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6498868
• PubChem ID: 83839103
• Update Time: 2025-06-29

4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid
• 2110313-29-4
• EN300-1765735

• Inchi： 1S/C12H17NO3/c1-8-10(4-3-5-11(8)16-2)9(7-13)6-12(14)15/h3-5,9H,6-7,13H2,1-2H3,(H,14,15)
• InChI Key： AMPYRVOEELHGKE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid

Introduction to 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid (CAS No. 2110313-29-4)

4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2110313-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids and exhibits a unique structural framework characterized by an amino group, a carboxylic acid moiety, and an aromatic side chain. The presence of both methyl and methoxy substituents on the aromatic ring introduces a level of complexity that makes this molecule of particular interest for synthetic chemists and biologists alike.

The structural motif of 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid positions it as a potential intermediate in the synthesis of more complex molecules, including those with therapeutic applications. The combination of functional groups—such as the amino group, carboxylic acid, and aromatic ring—provides multiple sites for chemical modification, enabling the creation of derivatives with tailored properties. This versatility has made it a subject of study in efforts to develop novel pharmacophores for addressing various biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally diverse organic compounds. The aromatic side chain in 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid, with its methyl and methoxy substituents, is particularly noteworthy as these groups can influence both the electronic properties and steric interactions of the molecule. Such features are often critical in determining binding affinity and selectivity when designing drugs that interact with biological macromolecules.

One area where this compound has shown promise is in the development of enzyme inhibitors. The structural features of 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid allow it to mimic natural substrates or transition states recognized by enzymes, thereby interfering with catalytic activity. For instance, researchers have investigated its potential as an inhibitor of certain metabolic enzymes where the precise arrangement of functional groups is essential for effective binding. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for further exploration in drug discovery.

The synthesis of 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid presents its own set of challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. Techniques such as multi-step organic synthesis, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemistry but also underscore the importance of intermediates like this one in drug development pipelines.

From a computational chemistry perspective, modeling studies have been conducted to understand how 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid interacts with biological targets at the molecular level. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting potential therapeutic applications. Additionally, quantum mechanical calculations have been used to predict its electronic properties and reactivity, which are crucial for optimizing its pharmacological profile.

The role of natural products as inspiration for drug discovery cannot be overstated. While 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid itself may not be derived directly from a natural source, its structural features are reminiscent of motifs found in certain bioactive compounds isolated from plants or microorganisms. This connection underscores the importance of exploring diverse chemical spaces when designing new drugs.

In conclusion, 4-amino-3-(3-methoxy-2-methylphenyl)butanoic acid (CAS No. 2110313-29-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its potential as an enzyme inhibitor and its synthetic accessibility, make it a valuable asset in efforts to develop novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a significant role in shaping the future of medicine.